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Compound of Interest

Compound Name: 5-Amino-2,4-dimethylbenzonitrile
CAS No.: 72917-37-4; 856789-54-3
Cat. No.: B2854636
Get Quote
. J

The fundamental identity and characteristics of a chemical compound are paramount for its
application in any research or synthetic context. The molecular weight, derived from its atomic
composition, is a cornerstone of this identity, dictating stoichiometric calculations for chemical
reactions.

The molecular formula for 5-Amino-2,4-dimethylbenzonitrile is CoH1oN2. The molecular
weight is calculated based on the atomic weights of its constituent atoms:

Carbon (C): 9 x 12.011 u =108.099 u

Hydrogen (H): 10 x 1.008 u = 10.080 u

Nitrogen (N): 2 x 14.007 u = 28.014 u

Average Molecular Weight: 146.193 g/mol

This value is consistent with data from chemical suppliers.[1] For high-resolution mass
spectrometry, the monoisotopic mass is the more relevant value.
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Table 1: Core Properties of 5-Amino-2,4-dimethylbenzonitrile

Property Value Source | Comment

IUPAC Name >-Amino-2,4- N/A
dimethylbenzonitrile

CAS Number 856789-54-3 [1]

Molecular Formula CoH1oN2 [1]

Molecular Weight 146.19 g/mol [11[2][3]

Monoisotopic Mass 146.08440 u Calculated

SMILES N#CC1=CC(N)=C(C)C=C1C [1]

Appearance Solid (Predicted) Based on analogues[4]

- Soluble in polar organic
Solubility ) Based on analogues[5]
solvents (Predicted)

Proposed Synthesis and Purification Workflow

While specific literature detailing the synthesis of 5-Amino-2,4-dimethylbenzonitrile is scarce,
a reliable synthetic route can be proposed based on well-established transformations in organic
chemistry. A highly plausible approach involves the reduction of a nitro-substituted precursor,
2,4-dimethyl-5-nitrobenzonitrile.

Proposed Synthetic Pathway: Reduction of a Nitro
Precursor

The most direct pathway involves the chemical reduction of 2,4-dimethyl-5-nitrobenzonitrile.
This transformation is a cornerstone of aromatic chemistry, converting an electron-withdrawing
nitro group into an electron-donating amino group. Common reducing agents for this purpose
include tin(Il) chloride (SnCl2) in hydrochloric acid, catalytic hydrogenation (e.g., Hz over Pd/C),
or iron powder in acidic medium. The tin(Il) chloride method is often preferred in a laboratory
setting for its efficiency and reliability.
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Caption: Proposed workflow for the synthesis of 5-Amino-2,4-dimethylbenzonitrile.

Step-by-Step Experimental Protocol (Predictive)

This protocol is a predictive methodology based on standard procedures for nitro group
reduction.

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, suspend the starting material, 2,4-dimethyl-5-nitrobenzonitrile (1.0 eq), in
ethanol.

e Reagent Addition: Add a solution of tin(ll) chloride dihydrate (SnClz:2H20, ~4-5 eq) in
concentrated hydrochloric acid to the flask. The addition may be exothermic and should be
done cautiously.

o Reaction Execution: Heat the reaction mixture to reflux (typically 70-80 °C) and maintain for
2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the
starting material is fully consumed.

» Work-up and Neutralization: Cool the mixture to room temperature and carefully neutralize
the excess acid by slowly adding a saturated aqueous solution of sodium bicarbonate or a
concentrated sodium hydroxide solution until the pH is basic (~8-9). This step must be
performed in an ice bath as it is highly exothermic. A precipitate of tin salts will form.

o Extraction: Filter the mixture to remove the inorganic tin salts. Extract the aqueous filtrate
multiple times with an organic solvent such as ethyl acetate.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na=S0a), filter, and concentrate the solvent under reduced pressure. The resulting crude
product can be further purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water or hexanes/ethyl acetate) to yield pure 5-Amino-2,4-dimethylbenzonitrile.
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Chemical Reactivity and Mechanistic Insights

The chemical utility of 5-Amino-2,4-dimethylbenzonitrile is derived from the distinct reactivity
of its three key components: the primary amino group, the nitrile group, and the substituted
aromatic ring.[4]

e Amino Group (-NHz2): As a primary aromatic amine, this group is nucleophilic and basic. It is
the primary site for reactions such as acylation (to form amides), alkylation, and
diazotization.[4] Diazotization with nitrous acid (HNO:z) at low temperatures yields a
diazonium salt, an exceptionally versatile intermediate that can be converted into a wide
array of functional groups (e.g., -OH, -X, -CN).[6]

 Nitrile Group (-C=N): The nitrile group is electrophilic at the carbon atom. It can undergo
hydrolysis under acidic or basic conditions to yield a carboxylic acid, or it can be reduced to
a primary amine (aminomethyl group) using strong reducing agents like lithium aluminum
hydride (LiAIH4) or catalytic hydrogenation.[5]

e Aromatic Ring: The benzene ring is activated towards Electrophilic Aromatic Substitution
(EAS) by the strong electron-donating amino group and the two weakly donating methyl
groups. These groups direct incoming electrophiles primarily to the positions ortho and para
to the amino group. The steric hindrance from the adjacent methyl group at position 4 may
influence the regioselectivity of these reactions.
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Caption: Key reaction pathways available to 5-Amino-2,4-dimethylbenzonitrile.

Applications in Research and Drug Development

Substituted aminobenzonitriles are valuable building blocks in the synthesis of complex organic
molecules, including pharmaceuticals and agrochemicals.[5][7] While direct applications of 5-
Amino-2,4-dimethylbenzonitrile are not widely documented, its structure suggests significant
potential as a synthetic intermediate.

Role as a Synthetic Intermediate

The compound serves as a scaffold onto which further chemical complexity can be built. For
instance, the amino group can be used as an anchor point for coupling with other molecules. A
common application for similar anilines is in the synthesis of kinase inhibitors, where the aniline
nitrogen forms a crucial bond to a heterocyclic core.[8]
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For example, in a hypothetical synthesis, the amino group could be coupled with a pyrimidine
derivative, a common core in many FDA-approved drugs. This would be followed by
modification of the nitrile group to introduce additional functionality, demonstrating the
compound's utility in building drug-like molecules.

Nucleophilic
Substitution

5-Amino-2,4-
dimethylbenzonitrile

Heterocyclic
Core (e.g.,
2,4-dichloropyrimidine)

Nitrile Group
Modification
(e.g., Hydrolysis)

Coupled Intermediate

Click to download full resolution via product page

Caption: Hypothetical pathway illustrating the use as a synthetic intermediate.

Analytical Characterization (Predictive)

Confirming the identity and purity of 5-Amino-2,4-dimethylbenzonitrile requires standard
analytical techniques. The expected spectral data can be predicted based on its structure.[9]

Table 2: Predicted Spectroscopic Data
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Technique

Feature

Predicted Value /
Observation

Assignment

1H NMR

Chemical Shift (d)

~ 7.2 ppm (s, 1H)

Aromatic H (Position
6)

Chemical Shift (d)

~ 6.5 ppm (s, 1H)

Aromatic H (Position
3)

Chemical Shift (d)

~ 3.8 ppm (br s, 2H)

-NH:z Protons

Chemical Shift (3)

~ 2.4 ppm (s, 3H)

Methyl Protons
(Position 4)

Chemical Shift (d)

~ 2.2 ppm (s, 3H)

Methyl Protons

C-NH2 (Position 5)

(Position 2)
13C NMR Chemical Shift (d) ~ 150-155 ppm
Chemical Shift (d) ~ 140-145 ppm C-CHs (Position 4)
Chemical Shift (d) ~130-135 ppm C-CHs (Position 2)
Chemical Shift (d) ~118-122 ppm -C=N (Nitrile Carbon)
Chemical Shift (d) ~ 18-22 ppm Methyl Carbons

IR Spec.

Wavenumber (cm~1)

3450 - 3300 cm™1 (two
bands)

N-H Asymmetric &

Symmetric Stretching

Wavenumber (cm~1)

2230 - 2210 cm™1
(strong, sharp)

C=N Nitrile Stretching

Wavenumber (cm~1)

1620 - 1580 cm™1

N-H Bending / C=C

Aromatic Stretching

Mass Spec.

[M+H]*

m/z 147.0917

Protonated Molecular

lon

Safety and Handling

As with all chemical reagents, 5-Amino-2,4-dimethylbenzonitrile should be handled with

appropriate care in a well-ventilated fume hood. While specific toxicity data is unavailable,
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compounds of this class (aromatic nitriles and anilines) should be considered hazardous.

o Hazard Classifications (Predicted): Likely classified as toxic if swallowed, in contact with
skin, or if inhaled, based on analogues.[10] May cause skin and eye irritation.[11]

» Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields, and a lab coat. For handling larger quantities or fine powders, respiratory protection
(e.g., N95 dust mask) is recommended.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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